N-{4-[(ethylamino)sulfonyl]phenyl}-2-methyl-1-indolinecarbothioamide

• IUPAC Name: N-[4-(ethylsulfamoyl)phenyl]-2-methyl-2,3-dihydroindole-1-carbothioamide
• InChI: InChI=1S/C18H21N3O2S2/c1-3-19-25(22,23)16-10-8-15(9-11-16)20-18(24)21-13(2)12-14-6-4-5-7-17(14)21/h4-11,13,19H,3,12H2,1-2H3,(H,20,24)
• InChI Key: FBHFTEGALLOFDY-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=CC=C(C=C1)NC(=S)N2C(CC3=CC=CC=C32)C
• Molecular Formula: C18H21N3O2S2
• Molecular Weight: 375.5 g/mol

Description

N-{4-[(ethylamino)sulfonyl]phenyl}-2-methyl-1-indolinecarbothioamide, commonly known as ESI-09, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. ESI-09 is a potent and selective inhibitor of the RAC1-GEF Trio, which is a key regulator of RAC1 signaling pathway. The RAC1 signaling pathway plays a crucial role in various cellular processes, including cell migration, proliferation, and survival.

Mechanism of Action

ESI-09 is a selective inhibitor of the RAC1-GEF Trio, which is a key regulator of the RAC1 signaling pathway. RAC1 is a small GTPase that plays a crucial role in various cellular processes, including cell migration, proliferation, and survival. The activation of RAC1 is regulated by guanine nucleotide exchange factors (GEFs), which catalyze the exchange of GDP for GTP on RAC1. Trio is a RAC1-GEF that is overexpressed in various types of cancer and has been implicated in the pathogenesis of neurodegenerative diseases. ESI-09 binds to the GEF domain of Trio and inhibits its catalytic activity, thereby preventing the activation of RAC1.
Biochemical and Physiological Effects:
ESI-09 has been shown to have various biochemical and physiological effects, including inhibition of cancer cell proliferation and migration, protection against oxidative stress and neuroinflammation, and regulation of actin dynamics. ESI-09 has also been shown to inhibit the growth of cancer stem cells, which are believed to be responsible for cancer recurrence and metastasis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using ESI-09 in lab experiments is its high potency and selectivity for the RAC1-GEF Trio. ESI-09 has been shown to have minimal off-target effects, making it an ideal tool for studying the RAC1 signaling pathway. However, one of the limitations of using ESI-09 is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of ESI-09. One potential direction is to study its efficacy in combination with other anti-cancer agents, such as chemotherapy and radiation therapy. Another potential direction is to study its use in combination with other neuroprotective agents for the treatment of neurodegenerative diseases. Additionally, further studies are needed to elucidate the precise mechanisms underlying the biochemical and physiological effects of ESI-09. Finally, the development of more soluble analogs of ESI-09 could enhance its potential therapeutic applications.

Scientific Research Applications

ESI-09 has been extensively studied for its potential therapeutic applications, particularly in cancer and neurodegenerative diseases. The RAC1 signaling pathway has been implicated in various types of cancer, including breast cancer, prostate cancer, and lung cancer. ESI-09 has been shown to inhibit cancer cell proliferation and migration, suggesting its potential use as an anti-cancer agent.
In addition to cancer, ESI-09 has also been studied for its neuroprotective effects. The RAC1 signaling pathway has been implicated in the pathogenesis of various neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease. ESI-09 has been shown to protect neurons against oxidative stress and neuroinflammation, suggesting its potential use as a neuroprotective agent.